Uropathogenic Escherichia coli (UPEC) is known to cause 65-75% of human urinary tract infection (UTI) cases. Poultry meat is a reservoir of UPEC, which is suspected to cause foodborne UTIs. In the present study, we aimed to determine the growth potential of UPEC in ready-to-eat chicken breasts prepared by sous-vide processing. Four reference strains isolated from the urine of UTI patients (Bioresource Collection and Research Center [BCRC] 10,675, 15,480, 15,483, and 17,383) were tested by polymerase chain reaction assay for related genes to identify their phylogenetic type and UPEC specificity. A cocktail of these UPEC strains was inoculated into sous-vide cooked chicken breast at 103-4 colony-forming unit (CFU)/g and stored at 4°C, 10°C, 15°C, 20°C, 30°C, and 40°C. Changes in the populations of UPEC during storage were analyzed by a one-step kinetic analysis method using the U.S. Department of Agriculture [USDA] Integrated Pathogen Modeling Program-Global Fit [IPMP-Global Fit]. The results showed that the combination of the no lag phase primary model and the Huang square-root secondary model fitted well with the growth curves to obtain the appropriate kinetic parameters. This combination for predicting UPEC growth kinetics was further validated using it to study additional growth curves at 25°C and 37°C, which showed that the root mean square error, bias factor, and accuracy factor were 0.49-0.59 (log CFU/g), 0.941-0.984, and 1.056-1.063, respectively. In conclusion, the models developed in this study are acceptable and can be used to predict the growth of UPEC in sous-vide chicken breast.

This study aimed to evaluate the synbiotic effect of probiotics and dried Spirulina platensis or phycocyanin on autoaggregation, coaggregation, and the inhibition of biofilm formation by Salmonella Typhimurium and Staphylococcus aureus on 96-well microtiter plates and Human colon carcinoma cells-116 surfaces. The results showed that the probiotics strains cultured in the presence of S. platensis exhibited the highest autoaggregation values, ranging between 68.5 and 74.2% after 24 h. All probiotic strains with or without S. platensis and phycocyanin showed coaggregation abilities with S. Typhimurium and S. aureus. Interestingly, significant effect of S. platensis and phycocyanin supplementation was observed on the inhibition of the biofilm formation by the selected pathogens during the competition, exclusion, and displacement on abiotic and biotic surfaces.

Toxoplasma gondii infections are common in humans and animals worldwide. Ingestion of raw or undercooked meat containing tissue cysts of T. gondii is one major source of transmission of this parasite. It is important to guarantee the meat quality of China since our pork industry produces about half of the world's pork. In this study, a total of 746 pig samples were collected from Zhejiang and Jiangsu provinces in eastern China, and examined for T. gondii infection by PCR amplification targeting B1 gene. In this study, we found that 57 of 746 (7.6%) pigs were positive for B1 gene, with 8.5% (48/562) in Zhejiang province and 4.9% (9/184) in Jiangsu province, respectively. The positive DNA samples were further genotyped at 11 genetic markers, including SAG1, 5′-and 3′-SAG2, alternative SAG2, SAG3, BTUB, GRA6, L358, PK1, c22-8, c29-2, and an apicoplast locus Apico through PCR–restriction fragment length polymorphism (PCR-RFLP) technology. Two genotypes (ToxoDB 9 and ToxoDB 10) of T. gondii were identified by PCR-RFLP in Zhejiang province. However, both genotypes were not determined from Jiangsu province, which is speculated on the low DNA concentration and the small number of samples. These results indicate that T. gondii infection is endemic in pigs in eastern China and may raise public food safety concerns, suggesting more interventions for T. gondii-related risks are needed in the future.

On May 28, 2021, several gastroenteritis cases were reported among students and staff of a high school on a Greek island. Lunches were delivered daily at the school by a catering company. We conducted a retrospective cohort study. Cases were defined as students or school staff presenting with diarrhea and abdominal pain between May 27 and 29, 2021. We used a self-administered questionnaire to collect the data. In the univariate analysis, we calculated food-specific attack rates (ARs), relative risks (RRs), and confidence intervals (95% CIs). Statistically significant variables (p < 0.05) were included in the multivariable model. Stool samples were collected from students on the same day of notification and were tested for bacteria, viruses, and parasites. The local food safety authority also inspected the school and the catering company premises. The food samples were sent to the reference laboratory for analysis. We received 129 responses from 174 students and staff members (response rate: 74%). Thirty cases were identified (AR, 23%). Of the 11 significant food items in the univariate analysis, the consumption of spaghetti with minced meat on May 27 (odds ratio 53.40, 95% CI: 3.9–736.1, 97% of cases exposed) was independently associated with the onset of gastroenteritis. Clostridium perfringens was detected in two of the three students' stool samples. Six samples from spaghetti with minced meat were positive for C. perfringens and four of those also tested positive for Bacillus cereus. Environmental investigation revealed non-compliances concerning food personnel training and Hazard Analysis and Critical Control Points (HACCP) plan implementation in the food establishment. Timely investigation and samples collection allowed the identification of the probable source of the outbreak. Changes, regarding the reception and distribution of meals in the school, were applied. Recommendations were given to the catering establishment focusing on adequate personnel training and HACCP issues, especially regarding temperature/time controls during all production, handling, and distribution phases.

Echinococcosis is a foodborne parasitic zoonosis caused by the larvae of Echinococcus. This disease can affect goats and other mammals. In this study, a systematic review and meta-analysis for echinococcosis in global goats were performed based on the following five databases (China National Knowledge Infrastructure [CNKI], VIP Chinese Journal Database, Wanfang Data, PubMed, and ScienceDirect). In total, 108,197 samples were collected. The global prevalence of echinococcosis in goats was identified to be 10.85% (3217/108,197). The prevalence of echinococcosis in goats was 6.16% (1369/22,208) and 13.27% (874/5932) in South America and Africa, respectively. The prevalence of echinococcosis in goats before 2010 (9.76%; 112/713) was significantly higher than that from 2010 to 2014 (1.44%; 45/32,145) or after 2014 (2.95%; 154/3889). The prevalence of echinococcosis in goats aged <12 months (4.48%; 70/2911) was higher than that in goats aged ≥12 months (2.88%; 36/819). We also investigated the effects of geographical factors and climates on the prevalence of echinococcosis in goats. The results showed that the prevalence of echinococcosis was higher in the areas with high altitude and cold climate. This meta-analysis indicated that echinococcosis was ubiquitous in goats. Thus, we should improve the feeding conditions for goats, and strengthen the control measures of echinococcosis epidemic in goats, with the aims of reducing the economic losses of animal husbandry and providing protection for humans in the aspects of food security and health.

Escherichia albertii is an emerging enteropathogen. Several foodborne outbreaks of E. albertii have been reported in Japan; however, foods associated with most outbreaks remain unidentified. Therefore, polymerase chain reaction (PCR) assays detecting E. albertii specifically and sensitively are required. Primers and probe for real-time PCR assays targeting E. albertii-specific gene (EA-rtPCR) was designed. With 74 strains, including 43 E. albertii strains and several of its close relatives, EA-rtPCR specifically amplified E. albertii; therefore, the sensitivity of EA-rtPCR was then evaluated. The detection limits were 2.8 and 2.0–3.2 log colony-forming unit (CFU)/mL for E. albertii culture and enriched chicken culture inoculated with the pathogen, respectively. In addition, E. albertii was detected from 25 g of chicken meat inoculated with 0.1 log CFU of the pathogen by EA-rtPCR. The detection of E. albertii from chicken meat by EA-rtPCR was also evaluated by comparing with the nested-PCR assay, and 28 retail chicken meat and 193 dissected body parts from 21 chicken carcass were tested. One and three chicken meat were positive in the nested-PCR assay and EA-rtPCR, respectively. Fourteen carcasses had at least one body part that was positive for EA-rtPCR, and 36 and 48 samples were positive for the nested-PCR assay and EA-rtPCR, respectively. A total of 37 strains of E. albertii were isolated from seven PCR-positive samples obtained from six chicken carcass. All E. albertii isolates harbored eae gene, and were classified as E. albertii O-genotype (EAOg)3 or EAOg4 by EAO-genotyping. The EA-rtPCR developed in this study has potential to improve E. albertii detection in food and advance research on E. albertii infection.

Escherichia coli is a well-characterized micro-organism in scientific literature. Similarly, quaternary ammonium compounds (QACs) are historical sanitizers in food processing. However, the use of QACs has been questioned due to bacterial resistance in some studies. Therefore, this study aimed to compare effects of single and mixed cultures of E. coli strains of different serogroups with either high (six strains) or low (five strains) resistance to QACs. Twenty-five combinations of strains with either high (H)- or low (L)-QAC resistance were analyzed (H + H vs. L + L). After exposure to QAC, combinations with statistical differences (p  中文翻译： 季铵化合物对控制具有高和低季铵化合物抗性的大肠杆菌个体和混合培养物的功效。 大肠杆菌是科学文献中已明确描述的微生物。同样，季铵化合物 (QAC) 是食品加工中历史悠久的消毒剂。然而，在一些研究中，由于细菌耐药性，QAC 的使用受到质疑。因此，本研究旨在比较对 QAC 具有高（六株）或低（五株）耐药性的不同血清群的大肠杆菌菌株的单一培养物和混合培养物的效果。分析了 25 种具有高 (H)- 或低 (L)-QAC 抗性的菌株组合（H + H 与 L + L）。暴露于 QAC 后，选择与个体相比具有统计差异 (p < 0.05) 的组合，并使用 GInaFit® 确定失活模型。只有一种具有低 QAC 抗性的菌株（C23 和 C20）的组合（混合物 T18）比单个分离株具有更高的抗性 (p < 0.05)。T18 和单个菌株 C23 的组合呈现出威布尔模型，而另一个分离菌株 (C20) 呈现出带有肩部的双相失活模型。全基因组测序确定，与 C20 不同，C23 携带 yehW，这可能导致 Weibull 失活。可能，C20 与 QAC 的非常快速的相互作用有利于 C23 的存活率和 T18 混合物的整体持久性的增加。因此，我们的结果表明，具有低 QAC 抗性的个体大肠杆菌可以协同干扰 QAC 失活。而另一个分离菌株（C20）呈现出带有肩部的双相失活模型。全基因组测序确定，与 C20 不同，C23 携带 yehW，这可能导致 Weibull 失活。可能，C20 与 QAC 的非常快速的相互作用有利于 C23 的存活率和 T18 混合物的整体持久性的增加。因此，我们的结果表明，具有低 QAC 抗性的个体大肠杆菌可以协同干扰 QAC 失活。而另一个分离菌株（C20）呈现出带有肩部的双相失活模型。全基因组测序确定，与 C20 不同，C23 携带 yehW，这可能导致 Weibull 失活。可能，C20 与 QAC 的非常快速的相互作用有利于 C23 的存活率和 T18 混合物的整体持久性的增加。因此，我们的结果表明，具有低 QAC 抗性的个体大肠杆菌可以协同干扰 QAC 失活。

The objective of this study was to conduct a systematic review to comprehensively understand antimicrobial resistance (AMR) in Listeria monocytogenes (LM) isolated from meat and meat products. The study was performed following the guidelines of the Preferred Reporting Items for Systematic Reviews and Meta-Analyses (PRISMA). Published articles from 2000 to 2022 were collected from six widely used online databases, including AGRICOLA, PubMed, Web of Science (WoS), Scopus, Cochrane Library, and CINAHL-EBSCO. Prevalence rates and AMR of pathogen isolates were analyzed using MedCalc software, including the I2 statistic and Cochrane Q test for heterogeneity. Sensitivity analysis, subgroup analysis, and meta-regression were conducted to analyze potential sources of heterogeneity at a 95% significance level. The distribution and prevalence of multidrug resistance (MDR) were examined using a random-effect model. The pooled frequency of bacterial MDR was 22.97% (95% confidence interval [CI] = 14.95-32.13). The studies exhibited high heterogeneity (I2 = 94.82%, 95% CI = 93.74-95.71, p  中文翻译： 从肉制品中分离出的单核细胞增生李斯特氏菌的抗菌敏感性概况：系统评价和荟萃分析。 本研究的目的是进行系统评价，以全面了解从肉类和肉制品中分离出的单核细胞增生李斯特菌 (LM) 中的抗菌素耐药性 (AMR)。该研究是按照系统评价和荟萃分析首选报告项目 (PRISMA) 的指南进行的。2000 年至 2022 年发表的文章收集自六个广泛使用的在线数据库，包括 AGRICOLA、PubMed、Web of Science (WoS)、Scopus、Cochrane Library 和 CINAHL-EBSCO。使用MedCalc软件分析病原体分离株的患病率和AMR，包括I2统计和Cochrane Q异质性检验。进行敏感性分析、亚组分析和荟萃回归，以 95% 显着性水平分析潜在的异质性来源。使用随机效应模型检查了多药耐药性（MDR）的分布和患病率。细菌 MDR 的汇总频率为 22.97%（95% 置信区间 [CI] = 14.95-32.13）。这些研究表现出高度异质性（I2 = 94.82%，95% CI = 93.74-95.71，p < 0.0001）。此外，大多数纳入研究中发现的最普遍的抗生素耐药性是四环素、克林霉素、青霉素、氨苄西林和苯唑西林（I2 = 86.66%，95% CI = 73.20-93.36，p < 0.0001）。这项荟萃分析提供了对LM分离株AMR的全面了解，结果表明，所有可变因素，包括采样地点、采样规模或方法，均不会显着影响LM分离株对多药耐药的结果。细菌 MDR 的汇总频率为 22.97%（95% 置信区间 [CI] = 14.95-32.13）。这些研究表现出高度异质性（I2 = 94.82%，95% CI = 93.74-95.71，p < 0.0001）。此外，大多数纳入研究中发现的最普遍的抗生素耐药性是四环素、克林霉素、青霉素、氨苄西林和苯唑西林（I2 = 86.66%，95% CI = 73.20-93.36，p < 0.0001）。这项荟萃分析提供了对LM分离株AMR的全面了解，结果表明，所有可变因素，包括采样地点、采样规模或方法，均不会显着影响LM分离株对多药耐药的结果。细菌 MDR 的汇总频率为 22.97%（95% 置信区间 [CI] = 14.95-32.13）。这些研究表现出高度异质性（I2 = 94.82%，95% CI = 93.74-95.71，p < 0.0001）。此外，大多数纳入研究中发现的最普遍的抗生素耐药性是四环素、克林霉素、青霉素、氨苄西林和苯唑西林（I2 = 86.66%，95% CI = 73.20-93.36，p < 0.0001）。这项荟萃分析提供了对LM分离株AMR的全面了解，结果表明，所有可变因素，包括采样地点、采样规模或方法，均不会显着影响LM分离株对多药耐药的结果。此外，大多数纳入研究中发现的最普遍的抗生素耐药性是四环素、克林霉素、青霉素、氨苄西林和苯唑西林（I2 = 86.66%，95% CI = 73.20-93.36，p < 0.0001）。这项荟萃分析提供了对LM分离株AMR的全面了解，结果表明，所有可变因素，包括采样地点、采样规模或方法，均不会显着影响LM分离株对多药耐药的结果。此外，大多数纳入研究中发现的最普遍的抗生素耐药性是四环素、克林霉素、青霉素、氨苄西林和苯唑西林（I2 = 86.66%，95% CI = 73.20-93.36，p < 0.0001）。这项荟萃分析提供了对LM分离株AMR的全面了解，结果表明，所有可变因素，包括采样地点、采样规模或方法，均不会显着影响LM分离株对多种药物耐药的结果。

The aim of this study was to assess the antimicrobial activity of oregano essential oil (OEO) against Shigella flexneri and eradication efficacy of OEO on biofilm. The results showed that the minimum inhibitory concentration (MIC) and the minimum bactericidal concentration (MBC) of OEO against S. flexneri were 0.02% (v/v) and 0.04% (v/v), respectively. OEO effectively killed S. flexneri in Luria-Bertani (LB) broth and contaminated minced pork (the initial population of S. flexneri was about 7.0 log CFU/mL or 7.2 log CFU/g), and after treatment with OEO at 2 MIC in LB broth or at 15 MIC in minced pork, the population of S. flexneri decreased to an undetectable level after 2 or 9 h, respectively. OEO increased intracellular reactive oxygen species concentration, destroyed cell membrane, changed cell morphology, decreased intracellular ATP concentration, caused cell membrane depolarization, and destroyed proteins or inhibited proteins synthesis of S. flexneri. In addition, OEO effectively eradicated the biofilm of S. flexneri by effectively inactivating S. flexneri in mature biofilm, destroying the three-dimensional structure, and reducing exopolysaccharide biomass of S. flexneri. In conclusion, OEO exerts its antimicrobial action effectively and also has a valid scavenging effect on the biofilm of S. flexneri. These findings suggest that OEO has the potential to be used as a natural antibacterial and antibiofilm material in the control of S. flexneri in meat product supply chain, thereby preventing meat-associated infections.